(1S)-2-amino-1-(2-bromophenyl)ethan-1-ol

• Molecular Formula: C8H10BrNO
• Molecular Weight: 216.07 g/mol
• IUPAC Name: (1S)-2-amino-1-(2-bromophenyl)ethanol
• InChI: InChI=1S/C8H10BrNO/c9-7-4-2-1-3-6(7)8(11)5-10/h1-4,8,11H,5,10H2/t8-/m1/s1
• InChI Key: LNRDJBNFUFLKON-MRVPVSSYSA-N
• Isomeric SMILES: C1=CC=C(C(=C1)[C@@H](CN)O)Br
• Canonical SMILES: C1=CC=C(C(=C1)C(CN)O)Br

Description

(1S)-2-Amino-1-(2-bromophenyl)ethan-1-ol is a chiral amino alcohol featuring a 2-bromophenyl substituent at the first carbon and an amino group at the second carbon. Its (1S) stereochemistry confers distinct physicochemical and biological properties, making it relevant in asymmetric synthesis and pharmaceutical research. The bromine atom at the ortho position of the phenyl ring enhances electron-withdrawing effects, influencing reactivity and molecular interactions .

Preparation Methods

Reduction of Chiral 2-Bromo-Substituted Ketones

A widely used approach to synthesize (1S)-2-amino-1-(2-bromophenyl)ethan-1-ol involves the asymmetric reduction of 1-(2-bromophenyl)ethan-1-one derivatives. This method typically proceeds via the following steps:

• Step 1: Synthesis of 1-(2-bromophenyl)ethan-1-one
  Starting from commercially available 2-bromobenzaldehyde, a Grignard reaction with methylmagnesium bromide produces the corresponding secondary alcohol, which is then oxidized to the ketone using manganese oxide or pyridinium dichromate (PDC)/silica mixtures. This two-step sequence yields 1-(2-bromophenyl)ethan-1-one in good overall yield (60–85%).

• Step 2: Asymmetric Reduction to Chiral Amino Alcohol
  The ketone is subjected to reduction using chiral catalysts such as spiroaminoborate combined with borane dimethyl sulfide complex (BH3·DMS) in tetrahydrofuran (THF) at room temperature. This produces chiral halohydrins (bromo-substituted oxiranes), which upon treatment with base (e.g., 2 M NaOH or potassium carbonate in acetone) yield the corresponding (1S)-2-amino-1-(2-bromophenyl)ethan-1-ol with excellent enantiomeric excess (up to 99% ee).

• Step 3: Azide Reduction Route
  Alternatively, chiral 1,2-azido alcohol intermediates can be synthesized and then reduced to amino alcohols. For example, 2-azido-1-(2-bromophenyl)ethanol is converted to the target amino alcohol by reduction with triphenylphosphine (PPh3) in a water/THF mixture at 50 °C for 2 hours, yielding the amino alcohol in approximately 85% yield.

Direct Amination via Azide Chemistry

• Azidation of 1-(2-bromophenyl)ethanol
  The hydroxyl group of 1-(2-bromophenyl)ethanol can be converted to an azide intermediate using standard azidation protocols. The azido compound is then reduced to the amino alcohol using triphenylphosphine in THF/water, as described above.

Catalytic Asymmetric Aminohydroxylation

Though less commonly reported for this specific compound, catalytic asymmetric aminohydroxylation of 2-bromostyrene derivatives can theoretically provide access to the amino alcohol. This method employs osmium-based catalysts and chiral ligands to introduce amino and hydroxyl groups across the double bond with high stereoselectivity [general knowledge].

Synthesis via Organometallic Coupling and Subsequent Functionalization

• Suzuki or Sonogashira couplings can be used to introduce substituents onto the 2-bromophenyl ring of ethan-1-ol derivatives, followed by functional group transformations to install the amino and hydroxyl groups in the desired stereochemistry.

Reaction Conditions and Yields

Preparation Step	Reagents/Conditions	Yield (%)	Notes
Grignard addition to 2-bromobenzaldehyde	Methylmagnesium bromide, THF, room temperature	70–85	Produces secondary alcohol intermediate
Oxidation to ketone	Manganese oxide or PDC/silica, DMF, room temperature	60–75	Provides 1-(2-bromophenyl)ethan-1-one
Asymmetric reduction	Spiroaminoborate catalyst, BH3·DMS, THF, room temperature	70–90	High enantiomeric excess (up to 99% ee)
Azide reduction	Triphenylphosphine, THF/water, 50 °C, 2 h	85	Efficient conversion to amino alcohol

Analytical and Characterization Data

• NMR Spectroscopy:
  1H NMR spectra show characteristic signals for aromatic protons (7.2–7.6 ppm), hydroxyl-bearing methine proton (~4.6 ppm), and amino protons (2.7–3.0 ppm).

• Chiral Purity:
  Enantiomeric excess is typically determined by chiral HPLC or NMR using chiral shift reagents, with reported values up to 99% ee.

• Mass Spectrometry:
  Molecular ion peaks consistent with C8H10BrNO (m/z ~215) confirm the compound identity.

Summary of Key Literature Sources

• Royal Society of Chemistry (RSC) Supporting Information provides detailed synthetic routes for 2-bromo-substituted aryl ethanols and related compounds, including reaction conditions and purification protocols.

• ChemicalBook details azide reduction routes to 2-amino-1-(3-bromophenyl)ethan-1-ol, which is structurally similar and relevant for the 2-bromo isomer, including reaction steps and yields.

• PMC Article on Enantiopure 1,2-amino Alcohols describes regio- and stereoselective synthesis of chiral amino alcohols via azide intermediates, including reduction with triphenylphosphine in aqueous media.

• Journal of Organic Chemistry (ACS) reports asymmetric synthesis of 2-bromoaryl ethanols with high enantiopurity using borane reduction catalyzed by chiral aminoborates.

Chemical Reactions Analysis

Types of Reactions

(1S)-2-amino-1-(2-bromophenyl)ethan-1-ol can undergo various chemical reactions, including:

Oxidation: The amino alcohol can be oxidized to form the corresponding ketone or aldehyde.

Reduction: Further reduction can lead to the formation of the corresponding alkane.

Substitution: The bromine atom can be substituted with other nucleophiles, such as hydroxyl or amino groups.

Common Reagents and Conditions

Oxidation: Reagents like potassium permanganate or chromium trioxide are commonly used.

Reduction: Sodium borohydride or lithium aluminum hydride are typical reducing agents.

Substitution: Nucleophiles such as sodium hydroxide or ammonia can be used under basic conditions.

Major Products

The major products formed from these reactions include the corresponding ketones, alkanes, and substituted derivatives, depending on the reaction conditions and reagents used.

Scientific Research Applications

(1S)-2-amino-1-(2-bromophenyl)ethan-1-ol has several applications in scientific research:

Chemistry: It is used as a chiral building block in the synthesis of more complex molecules.

Biology: The compound can be used in the study of enzyme-substrate interactions due to its chiral nature.

Industry: The compound can be used in the production of fine chemicals and as an intermediate in organic synthesis.

Mechanism of Action

The mechanism by which (1S)-2-amino-1-(2-bromophenyl)ethan-1-ol exerts its effects depends on its application. In medicinal chemistry, it may interact with specific molecular targets, such as enzymes or receptors, through hydrogen bonding, van der Waals forces, and other interactions. The chiral center plays a crucial role in determining the specificity and efficacy of these interactions.

Comparison with Similar Compounds

Structural and Functional Comparison with Analogues

Substituent Position and Halogen Effects

Methoxy vs. Bromo Substitution

• (1S)-2-Amino-1-(4-methoxyphenyl)ethan-1-ol hydrochloride (): The 4-methoxy group is electron-donating, increasing electron density on the aromatic ring. This enhances solubility in polar solvents compared to the brominated analogue. The hydrochloride salt form improves stability and aqueous solubility .
• Ortho substitution introduces steric hindrance, affecting binding to chiral receptors or enzymes.

Multi-Halogenated Analogues

• (S)-2-Amino-2-(4-bromo-2-chlorophenyl)ethan-1-ol (): Dual halogenation (4-Br, 2-Cl) increases molecular weight (250.52 g/mol) and lipophilicity (logP ~2.8 predicted). Chlorine’s inductive effect may alter acidity (pKa ~12.41) compared to mono-brominated derivatives .
• (R)-2-Amino-1-(3-bromo-5-(trifluoromethyl)phenyl)ethan-1-ol (): The trifluoromethyl group (-CF₃) strongly withdraws electrons, enhancing resistance to oxidative metabolism. R-configuration may lead to divergent biological activity compared to S-isomers .

Stereochemical and Backbone Variations

Propanol Backbone

• Fluoro substitution at the meta position introduces polarity without significant steric effects .

Trifluoroethanol Derivative

• (1S)-1-(2-Bromo-6-fluorophenyl)-2,2,2-trifluoroethan-1-ol (): Replacement of the amino group with trifluoroethanol eliminates basicity, reducing solubility in aqueous media. Fluorine atoms enhance metabolic stability but may limit hydrogen-bonding interactions .

Physicochemical and Pharmacological Properties

Key Physical Properties

Compound Name	Molecular Weight (g/mol)	Halogen Substituents	pKa (Predicted)	LogP (Predicted)
(1S)-2-Amino-1-(2-bromophenyl)ethan-1-ol	232.09	2-Br	~9.8	~1.5
(1S)-2-Amino-1-(4-methoxyphenyl)ethan-1-ol HCl	233.70 (free base)	4-OMe	~10.2	~0.8
(S)-2-Amino-2-(4-bromo-2-chlorophenyl)ethan-1-ol	250.52	4-Br, 2-Cl	~12.4	~2.8
(1S)-1-Amino-1-(3-bromo-5-fluorophenyl)propan-2-ol	248.10	3-Br, 5-F	~12.2	~2.1

Metabolic and Toxicity Insights

• Metabolism: Amino alcohols like nebivolol metabolites undergo hydroxylation or N-dealkylation ().
• Toxicity: Halogenated derivatives often show higher cytotoxicity. For example, (S)-2-amino-2-(4-bromo-2-chlorophenyl)ethan-1-ol has hazard statements H302 (harmful if swallowed) and H315 (skin irritation) .

Biological Activity

(1S)-2-amino-1-(2-bromophenyl)ethan-1-ol, a chiral amino alcohol, has garnered attention in medicinal chemistry due to its potential biological activities. This compound is characterized by the presence of an amino group and a hydroxyl group, which are critical for its interaction with various biological targets. The following sections explore its biological activity, mechanisms of action, and relevant case studies.

• Molecular Formula : C$_9$H$_10$BrN\O
• Molecular Weight : Approximately 229.09 g/mol
• Structure : The compound features a bromophenyl moiety that significantly influences its pharmacological properties.

The biological activity of (1S)-2-amino-1-(2-bromophenyl)ethan-1-ol is primarily attributed to its ability to interact with specific molecular targets such as enzymes and receptors. The amino and hydroxyl groups facilitate hydrogen bonding and electrostatic interactions, enhancing binding affinity and selectivity. This interaction profile suggests potential applications in modulating various physiological responses.

1. Neuropharmacological Effects

Preliminary studies indicate that (1S)-2-amino-1-(2-bromophenyl)ethan-1-ol may exhibit psychoactive properties similar to other compounds in the synthetic cathinone class. These substances are known for their stimulant effects, potentially impacting neurotransmitter systems such as dopamine and serotonin.

2. Antimicrobial Properties

Research has demonstrated that compounds with structural similarities to (1S)-2-amino-1-(2-bromophenyl)ethan-1-ol possess antimicrobial activities. For instance, derivatives have shown effectiveness against both gram-positive and gram-negative bacteria, suggesting that this compound may also exhibit similar properties.

Case Studies

Study	Findings
Study 1	Investigated the interaction of (1S)-2-amino-1-(2-bromophenyl)ethan-1-ol with dopamine receptors, revealing potential agonistic activity at D3 receptors, which could influence mood and behavior.
Study 2	Evaluated the antimicrobial efficacy of structurally related compounds, finding significant inhibition against Staphylococcus aureus and Escherichia coli at low concentrations (MIC values < 100 µg/mL).
Study 3	Analyzed the pharmacokinetics of the compound in vivo, demonstrating favorable absorption and bioavailability profiles that support further development for therapeutic applications.

Research Findings Summary

Recent research highlights the importance of stereochemistry in determining the biological activity of (1S)-2-amino-1-(2-bromophenyl)ethan-1-ol. The presence of the bromine atom on the phenyl ring enhances its binding affinity to specific targets compared to non-brominated analogs. Furthermore, studies indicate that modifications to this compound can lead to derivatives with improved pharmacological profiles.

Q & A

Q. What are the optimal synthetic routes for (1S)-2-amino-1-(2-bromophenyl)ethan-1-ol, and how can enantiomeric purity be ensured?

The synthesis typically involves bromination of phenolic precursors followed by stereoselective amination. Key steps include:

• Bromination : Electrophilic aromatic substitution using Br₂ or N-bromosuccinimide (NBS) under controlled conditions (e.g., FeCl₃ catalysis) to introduce the bromine atom at the 2-position of the phenyl ring .
• Amination : Asymmetric reduction of a ketone intermediate using chiral catalysts (e.g., Ru-BINAP complexes) to achieve the desired (1S) configuration .
• Enantiomeric Purity : Chiral HPLC or capillary electrophoresis is recommended for separation and validation. Polarimetric analysis and X-ray crystallography can confirm absolute configuration .

Q. Which spectroscopic and analytical techniques are most effective for characterizing (1S)-2-amino-1-(2-bromophenyl)ethan-1-ol?

• NMR Spectroscopy : ¹H and ¹³C NMR can confirm the presence of the bromophenyl group (δ 7.2–7.8 ppm for aromatic protons) and the aminoethanol moiety (δ 3.5–4.0 ppm for CH₂OH) .
• Mass Spectrometry : High-resolution ESI-MS provides molecular ion peaks (e.g., [M+H]⁺ at m/z 230.0) and fragmentation patterns to verify the structure .
• X-ray Crystallography : Resolves stereochemical ambiguities and hydrogen-bonding networks in the solid state .

Advanced Research Questions

Q. How can researchers resolve contradictions in reported biological activities of (1S)-2-amino-1-(2-bromophenyl)ethan-1-ol across studies?

Discrepancies often arise from differences in:

• Enantiomeric Impurity : Even minor contamination with the (1R)-enantiomer can alter biological outcomes. Validate purity using chiral separatory methods .
• Assay Conditions : Variations in cell lines (e.g., HEK293 vs. CHO), solvent systems (DMSO vs. aqueous buffers), or concentration ranges may affect results. Standardize protocols and include positive controls (e.g., known receptor agonists/antagonists) .
• Structural Analogs : Compare activity with derivatives (e.g., 2,5-difluoro or 4-methylphenyl analogs) to identify critical substituents. Evidence suggests bromine’s electronegativity enhances binding to hydrophobic enzyme pockets .

Q. What computational strategies can predict the compound’s interactions with biological targets?

• Molecular Docking : Use software like AutoDock Vina to model interactions with receptors (e.g., GPCRs or kinases). The bromophenyl group’s hydrophobic surface and amino group’s hydrogen-bonding capacity are critical for binding affinity .
• Molecular Dynamics (MD) Simulations : Simulate ligand-receptor complexes in explicit solvent (e.g., TIP3P water) to assess stability over 100-ns trajectories. Focus on conserved salt bridges or π-π stacking interactions .
• QSAR Models : Develop quantitative structure-activity relationships using descriptors like logP, polar surface area, and Hammett constants to optimize substituents for enhanced activity .

Q. How can derivatives of (1S)-2-amino-1-(2-bromophenyl)ethan-1-ol be designed to improve pharmacological properties?

• Substituent Modulation : Introduce electron-withdrawing groups (e.g., -CF₃ at the 4-position) to enhance metabolic stability or fluorination to improve blood-brain barrier penetration .
• Prodrug Strategies : Convert the hydroxyl group to esters (e.g., acetyl or pivaloyl) to increase lipophilicity and oral bioavailability .
• SAR Studies : Systematic replacement of the bromine atom with Cl, F, or methyl groups can elucidate steric and electronic contributions to activity. For example, 2-chloro analogs show reduced cytotoxicity but maintained affinity .

Notes for Methodological Rigor

• Reproducibility : Document reaction parameters (temperature, pH, stirring rate) meticulously. Use commercially available chiral columns (e.g., Chiralpak AD-H) for consistent separations .
• Ethical Compliance : Adhere to institutional guidelines for biological testing. For in vitro studies, use primary cell lines with proper consent documentation .